2-Aminoquinoline
2-Aminoquinoline
2-Aminoquinoline, also known as quinolin-2-ylamine or fragment 19, belongs to the class of organic compounds known as aminoquinolines and derivatives. These are organic compounds containing an amino group attached to a quinoline ring system. 2-Aminoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-aminoquinoline is primarily located in the cytoplasm. Outside of the human body, 2-aminoquinoline can be found in mushrooms. This makes 2-aminoquinoline a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
101772-05-8
VCID:
VC0172215
InChI:
InChI=1S/C9H8N2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H,(H2,10,11)
SMILES:
C1=CC=C2C(=C1)C=CC(=N2)N
Molecular Formula:
C9H8N2
Molecular Weight:
144.17 g/mol
2-Aminoquinoline
CAS No.: 101772-05-8
Main Products
VCID: VC0172215
Molecular Formula: C9H8N2
Molecular Weight: 144.17 g/mol
CAS No. | 101772-05-8 |
---|---|
Product Name | 2-Aminoquinoline |
Molecular Formula | C9H8N2 |
Molecular Weight | 144.17 g/mol |
IUPAC Name | quinolin-2-amine |
Standard InChI | InChI=1S/C9H8N2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H,(H2,10,11) |
Standard InChIKey | GCMNJUJAKQGROZ-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC(=N2)N |
Canonical SMILES | C1=CC=C2C(=C1)C=CC(=N2)N |
Melting Point | 131.5 °C 131.5-132.5°C |
Physical Description | Solid |
Description | 2-Aminoquinoline, also known as quinolin-2-ylamine or fragment 19, belongs to the class of organic compounds known as aminoquinolines and derivatives. These are organic compounds containing an amino group attached to a quinoline ring system. 2-Aminoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-aminoquinoline is primarily located in the cytoplasm. Outside of the human body, 2-aminoquinoline can be found in mushrooms. This makes 2-aminoquinoline a potential biomarker for the consumption of this food product. |
PubChem Compound | 11379 |
Last Modified | Nov 11 2021 |
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